Cas no 1261855-06-4 (4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261855-06-4
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322447
• CID: 2761374
• PubChem ID: 53211303
• Update Time: 2025-09-22

4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• 2-CHLORO-5-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• DTXSID00681318
• 1261855-06-4
• MFCD18322447
• AKOS012731619
• 2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• MDL： MFCD18322447
• Inchi： 1S/C14H8ClF3O3/c15-12-6-3-9(7-11(12)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： NDMLCWINCZSCIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.011
• Monoisotopic Mass: 316.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls